CID 71445189

• CAS No.: 928257-88-9
• Molecular Formula: LiMnNiOW
• Molecular Weight: 320.4 g/mol
• InChI: InChI=1S/Li.Mn.Ni.O.W
• InChI Key: UJENDBFRARDVBR-UHFFFAOYSA-N
• Canonical SMILES: [Li].O=[W].[Mn].[Ni]

Description

Based on contextual clues from Figure 1 in , it is likely a compound analyzed using gas chromatography-mass spectrometry (GC-MS) and vacuum distillation. The compound’s characterization may involve collision-induced dissociation (CID) mass spectrometry, a technique used to fragment ions and deduce molecular structures (). While its exact biological or industrial applications are unclear, its inclusion in analytical workflows suggests relevance in natural product chemistry or pharmaceutical research.

Chemical Reactions Analysis

CID 71445189 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

CID 71445189 has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methodologies. In biology, it is utilized for investigating cellular processes and molecular interactions. In medicine, it has potential therapeutic applications, and in industry, it is used in the development of new materials and chemical products .

Mechanism of Action

The mechanism of action of CID 71445189 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, thereby modulating their activity. This can lead to various biological outcomes, depending on the specific pathways involved .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

To contextualize CID 71445189, we compare it with structurally related compounds from the evidence, focusing on molecular properties, synthesis, and analytical differentiation.

Structural and Functional Similarities

For example:

• Oscillatoxin D (CID 101283546) : A marine-derived toxin with a polyketide backbone, analyzed for its cytotoxic properties ().
• 7-Bromobenzo[b]thiophene-2-carboxylic acid (CAS 7312-10-9) : A brominated aromatic compound with applications in organic synthesis ().
• 2-(4-Nitrophenyl)benzimidazole (CAS 1761-61-1) : A nitro-substituted heterocycle used in catalysis and materials science ().

Table 1: Key Molecular Properties of this compound and Analogs

Compound	Molecular Formula	Molecular Weight	PubChem CID	Key Properties
This compound	Not provided	Not provided	71445189	Likely analyzed via GC-MS/CID-MS (Fig. 1, )
Oscillatoxin D	C₃₉H₆₀O₈	668.89 g/mol	101283546	Cytotoxic, polyketide backbone
7-Bromobenzo[b]thiophene-2-carboxylic acid	C₉H₅BrO₂S	257.10 g/mol	737737	High GI absorption, CYP1A2 inhibition
2-(4-Nitrophenyl)benzimidazole	C₁₃H₉N₃O₂	239.23 g/mol	72863	Catalytic applications, moderate solubility

Analytical Differentiation

Distinguishing this compound from analogs requires multi-technique validation:

• GC-MS and CID-MS: Used to resolve structural isomers like ginsenosides ().
• Complementary spectroscopy : Nuclear magnetic resonance (NMR) and X-ray crystallography are critical for confirming stereochemistry and substituent positions ().
• Chromatographic retention times : Key for differentiating compounds with similar mass spectra ().